Cas no 1261956-24-4 (2-Chloro-5-(4-methylphenyl)phenol)

• Product Name: 2-Chloro-5-(4-methylphenyl)phenol
• CAS No: 1261956-24-4
• MF: C₁₃H₁₁ClO
• MW: 218.678842782974
• MDL: MFCD18315430
• CID: 2621874
• PubChem ID: 53221169
• Update Time: 2025-05-19

2-Chloro-5-(4-methylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• AKOS017557834
• 2-Chloro-5-(4-methylphenyl)phenol, 95%
• MFCD18315430
• 2-CHLORO-5-(4-METHYLPHENYL)PHENOL
• 4-Chloro-4'-methyl[1,1'-biphenyl]-3-ol
• DTXSID40685830
• 1261956-24-4
• 2-Chloro-5-(4-methylphenyl)phenol

• MDL： MFCD18315430
• Inchi： 1S/C13H11ClO/c1-9-2-4-10(5-3-9)11-6-7-12(14)13(15)8-11/h2-8,15H,1H3
• InChI Key： WATUMSLRFWXSDI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1O)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 218.0498427Da
• Monoisotopic Mass: 218.0498427Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 2-Chloro-5-(4-methylphenyl)phenol

Introduction to 2-Chloro-5-(4-methylphenyl)phenol (CAS No. 1261956-24-4)

2-Chloro-5-(4-methylphenyl)phenol, identified by the Chemical Abstracts Service Number (CAS No.) 1261956-24-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its chloro and methylphenyl substituents, exhibits unique structural and functional properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 2-Chloro-5-(4-methylphenyl)phenol consists of a phenolic ring substituted with a chlorine atom at the 2-position and a 4-methylphenyl group at the 5-position. This arrangement imparts distinct reactivity and interaction potential with biological targets, making it a promising scaffold for drug discovery. The presence of both electron-withdrawing (chloro) and electron-donating (methyl) groups enhances its versatility in chemical transformations, allowing for further derivatization to tailor its pharmacological profile.

In recent years, there has been growing interest in exploring the pharmacological potential of 2-Chloro-5-(4-methylphenyl)phenol and its derivatives. Researchers have been investigating its effects on various biological pathways, particularly those relevant to inflammation, oxidative stress, and cancer. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in these pathways, making it a potential lead compound for developing new medications.

One of the most compelling aspects of 2-Chloro-5-(4-methylphenyl)phenol is its ability to undergo selective modifications at different positions on its aromatic ring. This flexibility allows chemists to design analogs with enhanced potency, selectivity, and improved pharmacokinetic properties. For instance, modifications at the chloro substituent or the methylphenyl group can significantly alter the compound's solubility, metabolic stability, and target interaction affinity.

Recent advancements in computational chemistry have further accelerated the exploration of 2-Chloro-5-(4-methylphenyl)phenol as a drug candidate. Molecular modeling studies have helped predict its binding modes to various biological targets, providing insights into how it might interact with proteins and enzymes. These predictions are crucial for guiding experimental efforts and optimizing the compound's pharmacological properties.

The synthesis of 2-Chloro-5-(4-methylphenyl)phenol involves multi-step organic reactions that require precise control over reaction conditions. Key steps typically include chlorination of a phenolic precursor followed by Friedel-Crafts alkylation to introduce the 4-methylphenyl group. The efficiency and yield of these reactions can be influenced by factors such as catalyst selection, temperature, and solvent choice.

In addition to its pharmaceutical applications, 2-Chloro-5-(4-methylphenyl)phenol has shown promise in material science research. Its unique structural features make it a suitable candidate for developing advanced materials with tailored electronic and optical properties. For example, derivatives of this compound have been explored as components in organic semiconductors and light-emitting diodes (OLEDs).

The safety profile of 2-Chloro-5-(4-methylphenyl)phenol is another critical aspect that has been thoroughly evaluated in recent studies. Toxicological assessments have been conducted to determine its acute and chronic toxicity levels, as well as its potential for irritation or sensitization upon exposure. These studies are essential for ensuring that any future applications involving this compound are safe for both humans and the environment.

As research continues to uncover new applications for 2-Chloro-5-(4-methylphenyl)phenol, collaborations between academic institutions and pharmaceutical companies are becoming increasingly common. These partnerships aim to leverage complementary expertise in chemistry, biology, and medicine to accelerate the development of novel therapeutics based on this compound.

The future prospects for 2-Chloro-5-(4-methylphenyl)phenol appear promising, with ongoing studies exploring its potential in treating a wide range of diseases. Innovations in synthetic methodologies and drug delivery systems may further enhance its therapeutic efficacy. As our understanding of biological mechanisms continues to expand, compounds like 2-Chloro-5-(4-methylphenyl)phenol are likely to play an increasingly important role in modern medicine.